Cas no 1420979-37-8 (5-bromo-2-(piperidin-4-yloxy)pyridine hydrochloride)

• Product Name: 5-bromo-2-(piperidin-4-yloxy)pyridine hydrochloride
• CAS No: 1420979-37-8
• MF: C₁₀H₁₃BrN₂O
• MW: 257.127021551132
• CID: 2169955
• Update Time: 2025-05-21

5-bromo-2-(piperidin-4-yloxy)pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(piperidin-4-yloxy)pyridine hydrochloride
• 5-Bromo-2-(piperidin-4-yloxy)pyridine
• Pyridine, 5-bromo-2-(4-piperidinyloxy)-
• TQP0375
• KJUHOECMLFFCCB-UHFFFAOYSA-N
• 0077AB
• STL310331
• BBL033703
• AM86731
• 2-(piperidine-4-oxy)-5-bromopyridine
• 5-bromo-2-(piperidin-4-yloxy)-pyridine
• 5-bromo-2-(piperidin-4-yloxy)pyridine hydrochloride

• Inchi： 1S/C10H13BrN2O/c11-8-1-2-10(13-7-8)14-9-3-5-12-6-4-9/h1-2,7,9,12H,3-6H2
• InChI Key： KJUHOECMLFFCCB-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)OC1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 174
• Topological Polar Surface Area: 34.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-bromo-2-(piperidin-4-yloxy)pyridine hydrochloride

Introduction to 5-bromo-2-(piperidin-4-yloxy)pyridine hydrochloride (CAS No. 1420979-37-8)

5-bromo-2-(piperidin-4-yloxy)pyridine hydrochloride, with the CAS number 1420979-37-8, is a significant compound in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of both bromo and piperidinoxy substituents, make it a versatile intermediate for synthesizing more complex pharmacophores.

The< strong>piperidin-4-yloxy moiety in the molecule introduces a nitrogen-containing ring that is known to enhance binding affinity and metabolic stability in drug candidates. This structural element is frequently incorporated into drug molecules to improve pharmacokinetic properties, such as solubility and bioavailability. The< strong>5-bromo substituent, on the other hand, serves as a valuable handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many approved drugs.

In recent years, there has been a surge in research focused on developing novel treatments for various diseases, including cancer, infectious diseases, and neurological disorders. The< strong>5-bromo-2-(piperidin-4-yloxy)pyridine hydrochloride compound has emerged as a key intermediate in the synthesis of several lead compounds that exhibit promising biological activity. For instance, derivatives of this molecule have been investigated for their potential antitumor properties, where the< strong>piperidin-4-yloxy group interacts with target proteins to modulate cell proliferation and apoptosis.

One of the most compelling aspects of< strong>5-bromo-2-(piperidin-4-yloxy)pyridine hydrochloride is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with disease states. By designing molecules that specifically inhibit kinase activity, researchers can develop targeted therapies with improved efficacy and reduced side effects. The< strong>bromo substituent on the pyridine ring allows for facile introduction of additional functional groups that can fine-tune the binding interactions with the kinase active site.

The< strong>piperidin-4-yloxy group not only enhances binding affinity but also contributes to the overall solubility and bioavailability of drug candidates. This is particularly important for oral formulations, where poor solubility can significantly limit therapeutic efficacy. Furthermore, the nitrogen atom in the piperidine ring can form hydrogen bonds with polar residues in the target protein, further stabilizing the drug-protein complex.

Recent studies have also highlighted the utility of< strong>5-bromo-2-(piperidin-4-yloxy)pyridine hydrochloride in the development of antiviral agents. Viruses rely on host cellular machinery to replicate, and inhibitors that target viral enzymes or replication processes can be highly effective in treating infections. The structural flexibility of this compound allows for modifications that can optimize interactions with viral targets while minimizing off-target effects.

The synthesis of< strong>5-bromo-2-(piperidin-4-yloxy)pyridine hydrochloride involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions to introduce the< strong>piperidin-4-yloxy group followed by bromination at the 5-position of the pyridine ring. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research applications.

In conclusion, 5-bromo-2-(piperidin-4-yloxy)pyridine hydrochloride (CAS No. 1420979-37-8) is a versatile intermediate with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable building block for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new biological activities and synthetic applications, this compound is poised to play an increasingly important role in future drug discovery efforts.